Cas no 77314-75-1 (2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-)

2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)- structure
77314-75-1 structure
Product Name:2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-
CAS No:77314-75-1
MF:C7H8N6
MW:176.178619384766
CID:3274102
PubChem ID:12889430
Update Time:2025-04-21

2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)- Chemical and Physical Properties

Names and Identifiers

    • 2-PYRIDINAMINE, 4-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-
    • AKOS013720167
    • 4-(3-amino-1H-1,2,4-triazol-5-yl)pyridin-2-amine
    • CHEMBL298456
    • 77314-75-1
    • DTXSID201025079
    • Inchi: 1S/C7H8N6/c8-5-3-4(1-2-10-5)6-11-7(9)13-12-6/h1-3H,(H2,8,10)(H3,9,11,12,13)
    • InChI Key: VEMCMYQHVVXAOJ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=C(C=2)N)=NC(N)=N1

Computed Properties

  • Exact Mass: 176.08104428Da
  • Monoisotopic Mass: 176.08104428Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 107Ų
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